Cas no 2060062-42-0 (3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride)

• Product Name: 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride
• CAS No: 2060062-42-0
• MF: C₉H₁₄ClN₅O
• MW: 243.69
• CID: 5267332
• Update Time: 2025-05-19

3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide
• 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride

• Inchi： 1S/C9H13N5O.ClH/c1-9(8(15)13-10)5-14(6-9)7-4-11-2-3-12-7;/h2-4H,5-6,10H2,1H3,(H,13,15);1H
• InChI Key： ZNKUBOFMORTSTK-UHFFFAOYSA-N
• SMILES： C(C1(CN(C2=NC=CN=C2)C1)C)(=O)NN.Cl

Additional information on 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride

Introduction to 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride (CAS No. 2060062-42-0)

3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride, identified by its CAS number 2060062-42-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that includes both pyrazine and azetidine moieties. The presence of a carbohydrazide functional group and its hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The molecular structure of 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride consists of a pyrazine ring substituted with a methyl group at the 3-position and an azetidine ring linked at the 2-position of the pyrazine. The carbohydrazide moiety at the 3-position of the azetidine ring introduces a highly reactive site for further functionalization, which is crucial for developing novel pharmacophores. This structural complexity not only makes it an intriguing subject for academic study but also positions it as a potential candidate for therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride due to its unique chemical properties. Research has indicated that this compound exhibits promising biological activity, particularly in the context of anti-inflammatory and antimicrobial applications. The pyrazine and azetidine rings are known to interact with various biological targets, including enzymes and receptors, which suggests potential therapeutic benefits.

One of the most compelling aspects of 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride is its versatility as a building block in medicinal chemistry. The carbohydrazide group provides a versatile handle for further derivatization, allowing researchers to modify its properties to suit specific therapeutic needs. For instance, it can be used to develop new analogs with enhanced binding affinity or altered pharmacokinetic profiles. This flexibility has made it a focal point in drug discovery efforts aimed at addressing unmet medical needs.

The synthesis of 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazinyl and azetidinyloxy groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. These advancements are particularly important in the context of high-throughput screening programs, where large quantities of compounds are needed for rapid evaluation.

From a computational chemistry perspective, 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into its binding mechanisms and potential drug-like properties. For example, computational analysis has revealed that this compound can effectively engage with certain enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. Such findings underscore the importance of integrating computational methods with experimental approaches in drug discovery.

The pharmaceutical industry has taken note of the potential applications of 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride, leading to several ongoing clinical trials and preclinical studies. These investigations aim to validate its therapeutic efficacy across various disease models, including autoimmune disorders and infections. The results from these studies are expected to provide further evidence supporting its role as a lead compound or intermediate in the development of novel therapeutics.

Environmental considerations also play a role in the evaluation of 3-Methyl-1-pyrazin-2-ylazetidine-3-carbohydrazide hydrochloride. Researchers are exploring sustainable synthetic routes that minimize waste generation and reduce environmental impact. Green chemistry principles are being applied to optimize production processes, ensuring that this compound can be manufactured responsibly while maintaining high quality standards. Such efforts align with broader industry initiatives aimed at promoting sustainable pharmaceutical development.

In conclusion, 3-Methyl-1-pyrazin-2-ylyzetidine - 3 - carbohydrazide hydrochloride (CAS No. 2060062 - 42 - 0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate and potential therapeutic agent continues to drive innovation in drug discovery. As research progresses, this compound is likely to play an increasingly important role in addressing global health challenges through novel medicinal solutions.